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Compound of Interest

Compound Name: 1,3-Dichloro-3-methylbutane

Cat. No.: B052916

CAS Number: 624-96-4 Chemical Formula: CsH1oCl2

This technical guide provides a comprehensive overview of 1,3-dichloro-3-methylbutane, a
versatile chlorinated hydrocarbon used as a key intermediate and reagent in organic synthesis.
Tailored for researchers, scientists, and drug development professionals, this document details
the compound's physicochemical properties, spectral data, synthesis, reactivity, and
applications, with a focus on its utility in constructing complex molecules.

Physicochemical and Spectral Properties

1,3-Dichloro-3-methylbutane is a colorless liquid known for its reactivity in various chemical
transformations.[1] Its key physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of 1,3-Dichloro-3-methylbutane
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Property Value Source
IUPAC Name 1,3-dichloro-3-methylbutane [2][3]
Molecular Weight 141.04 g/mol [2][4]
Molecular Formula CsH10Cl2 [21[3][4][5][6]

Melting Point -75.05°C (estimate) [1][6]
Boiling Point 145.5 - 149.59°C (estimate) [1][4][6]
Density 1.053 - 1.0718 g/cm?3 [1][4116]
Flash Point 36.4°C [1]14]
Refractive Index 1.4442 [1][6]

Vapor Pressure

6.11 mmHg at 25°C

[1]

SMILES

cc(c)(ccelCl

[2]

InChlKey

QGCOTJIZDMVMLRQ-
UHFFFAOYSA-N

[2](3]

Table 2: Spectral Data Summary for 1,3-Dichloro-3-methylbutane

Spectroscopy Type Data Highlights Source
Data available on public

IH NMR [2]
databases.
Data available on public

13C NMR 2]

databases.

Mass Spectrometry

GC-MS data available, with top
peaks at m/z 69, 41, and 77.

[2]

Infrared (IR) Spectroscopy

Vapor phase IR spectrum
available from the NIST/EPA

Gas-Phase Infrared Database.

[2](3]
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Synthesis and Experimental Protocols

While multiple synthetic routes may exist, a common laboratory-scale preparation involves the
chlorination of an appropriate alkene precursor.

General Synthesis via Hydrochlorination

A primary route to forming this dichloroalkane involves the addition of hydrogen chloride to an
unsaturated precursor, such as 3-methyl-1,3-butadiene, followed by further chlorination. A more
direct, cited method involves the reaction of ethyl methacrylate with chlorine.[6]

Reactants

Isoprene (or related alkene) Hydrogen Chloride (HCI)

Rgaction Condition

@philic Addition

Product

1,3-Dichloro-3-methylbutane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,3-dichloro-3-methylbutane.

Experimental Protocol: Electrophilic Addition

The following is a generalized protocol based on the principles of electrophilic addition to
alkenes for the synthesis of dichloroalkanes.

o Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a gas inlet tube,
and a reflux condenser, dissolve the alkene precursor (e.g., 3-methyl-1,3-butadiene) in a
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suitable inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen).

e Gas Introduction: Cool the solution to 0°C using an ice bath. Bubble dry hydrogen chloride
gas slowly through the solution with vigorous stirring.

e Reaction Monitoring: Monitor the progress of the reaction by taking aliquots and analyzing
them using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Once the reaction is complete, stop the gas flow and allow the mixture to warm to
room temperature. Quench the reaction by slowly adding a saturated solution of sodium
bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash
it sequentially with water and brine.

« |solation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure to yield the crude product.

« Purification: Purify the crude 1,3-dichloro-3-methylbutane using fractional distillation.

Chemical Reactivity and Applications

The utility of 1,3-dichloro-3-methylbutane in organic synthesis stems from its nature as a
bifunctional electrophile. The molecule contains two chlorine atoms with distinct chemical
environments: a primary chloride and a tertiary chloride. This differential reactivity allows for
selective and sequential substitution reactions.

The tertiary chloride is highly susceptible to Sn1 (unimolecular nucleophilic substitution)
reactions due to the formation of a stable tertiary carbocation intermediate.[7] In contrast, the
primary chloride is more prone to Sn2 (bimolecular nucleophilic substitution) reactions, which
involve a backside attack by a nucleophile.[7] This dual reactivity makes it a valuable building
block for creating complex molecular architectures.
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Caption: Differential reactivity of the chloro- sites in 1,3-dichloro-3-methylbutane.

Application in the Synthesis of Precocene Analogs

A significant application of 1,3-dichloro-3-methylbutane is its use as a reagent in the
synthesis of Precocene analogs.[1] Precocenes are natural products that exhibit anti-juvenile
hormone activity in insects.[1] By disrupting the hormonal regulation of insect development,
these compounds can act as effective pest control agents, offering a potential alternative to
conventional pesticides.[1]

The synthesis of these analogs using 1,3-dichloro-3-methylbutane is also of interest in
pharmaceutical research.[1] Understanding the hormonal pathways in insects can provide
insights that may be applicable to the development of new drugs targeting specific human
hormonal pathways.[1]
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Caption: Application of 1,3-dichloro-3-methylbutane in research and development.

Safety and Handling

1,3-Dichloro-3-methylbutane is classified as harmful if swallowed.[2][5] Users should adhere
to standard laboratory safety protocols when handling this compound.

o GHS Classification: Acute toxicity, Oral, Category 4.[5]
e Hazard Statement: H302: Harmful if swallowed.[2][5]
» Precautionary Statements:
o P264: Wash hands thoroughly after handling.[5]
o P270: Do not eat, drink or smoke when using this product.[5]
o P301+P317: IF SWALLOWED: Get medical help.[2]
o P330: Rinse mouth.[2][5]
o P501: Dispose of contents/container to an approved waste disposal plant.[2]

It is an irritant and should not come into contact with skin or eyes.[6] Handling should be
performed in a well-ventilated area, and appropriate personal protective equipment (PPE),
including safety goggles and gloves, should be worn.[8]
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Conclusion

1,3-Dichloro-3-methylbutane is a valuable and versatile reagent in organic synthesis. Its
defining feature is the differential reactivity of its primary and tertiary chloro groups, enabling
selective Sn2 and Sn1 reactions, respectively. This property makes it a strategic precursor for
synthesizing complex molecules, most notably Precocene analogs, which have significant
implications for pest control and pharmaceutical research. Proper handling and adherence to
safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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